molecular formula C14H19ClN2O4 B12128299 4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid

4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid

Cat. No.: B12128299
M. Wt: 314.76 g/mol
InChI Key: JZZJFDBFLLQENX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid is a synthetic small molecule featuring a 4-oxobutanoic acid backbone substituted with two distinct amino groups: a 5-chloro-2-methylphenyl moiety and a 3-hydroxypropyl chain. This compound belongs to a class of succinamic acid derivatives, which are frequently explored for their biomolecular interactions, particularly in enzyme inhibition and receptor modulation .

Properties

Molecular Formula

C14H19ClN2O4

Molecular Weight

314.76 g/mol

IUPAC Name

4-(5-chloro-2-methylanilino)-2-(3-hydroxypropylamino)-4-oxobutanoic acid

InChI

InChI=1S/C14H19ClN2O4/c1-9-3-4-10(15)7-11(9)17-13(19)8-12(14(20)21)16-5-2-6-18/h3-4,7,12,16,18H,2,5-6,8H2,1H3,(H,17,19)(H,20,21)

InChI Key

JZZJFDBFLLQENX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Cl)NC(=O)CC(C(=O)O)NCCCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against analogs with shared 4-oxobutanoic acid or related scaffolds. Below is a comparative analysis based on substituent variations, biological activity, and commercial availability (Table 1).

Table 1: Comparative Analysis of Structurally Related Compounds

Compound Name Key Substituents Molecular Features Biological Activity/Application Suppliers/Alternate Names
4-((5-Chloro-2-methylphenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid 5-Chloro-2-methylphenyl, 3-hydroxypropyl Dual amino groups, hydroxypropyl chain Hypothesized hTS/FFAR modulation Not explicitly listed in evidence
4-[(3-Chloro-2-methylphenyl)amino]-4-oxobutanoic acid (196934-77-7) 3-Chloro-2-methylphenyl Single aromatic amino group Enzyme inhibition (e.g., hTS) Sigma-Aldrich, Fisher Scientific
3-[(3-Chloro-4-methylphenyl)amino]-3-oxopropanoic acid (73877-03-9) 3-Chloro-4-methylphenyl Shorter chain (propanoic acid) Undisclosed TCI, 3 suppliers
(R)-4-((1-Cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid Cyclopropylethyl, phenyl Branched alkyl substituent hTS inhibition (IC₅₀ ~1.2 µM) Experimental compound
4-[[(2R)-1-(1-Benzothiophene-3-carbonyl)-2-methylazetidine-2-carbonyl]-... Benzothiophene, azetidine Heterocyclic and azetidine moieties FFAR2/3 modulation Research-grade

Key Observations:

Structural Variations and Bioactivity: The target compound’s 3-hydroxypropyl chain distinguishes it from simpler analogs like 4-[(3-chloro-2-methylphenyl)amino]-4-oxobutanoic acid, which lacks this hydrophilic group. The hydroxypropyl substituent may enhance aqueous solubility and membrane permeability compared to purely aromatic analogs . Analogs with heterocyclic substituents (e.g., benzothiophene in ) exhibit pronounced activity in FFAR2/3 modulation, suggesting that the target compound’s phenylamino groups may prioritize different biological targets, such as hTS .

Enzyme Inhibition Potential: The (R)-4-((1-cyclopropylethyl)(phenyl)amino)-4-oxobutanoic acid analog demonstrates potent hTS inhibition (IC₅₀ ~1.2 µM), indicating that steric bulk (cyclopropyl) and stereochemistry critically influence activity . The target compound’s chloro-methylphenyl group may mimic this steric effect but requires empirical validation.

Its synthesis would likely follow routes similar to those for 4-chloro-acetamido-phenacyl chloride derivatives, as described in .

Biological Target Hypotheses: The dual amino groups in the target compound resemble motifs in FFAR3 ligands (), such as 3-benzyl-4-(cyclopropyl-(4-(2,5-dichlorophenyl)thiazol-2-yl)amino)-4-oxobutanoic acid. However, the absence of thiazole or azetidine rings may limit cross-reactivity with FFARs, favoring hTS or similar enzymes .

Research Implications and Limitations

While the evidence provides a foundation for structural and functional comparisons, critical gaps remain:

  • Pharmacological Data: No direct activity data (e.g., IC₅₀, receptor binding) are available for the target compound, necessitating further experimental studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.